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Compound of Interest

Compound Name: Europium bromide (EuBr3)

Cat. No.: B080099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for

Europium(III) bromide (EuBr₃). The following sections detail the key thermodynamic

parameters, the experimental methodologies used for their determination, and the interrelation

of these properties, offering a critical resource for professionals in research and development.

Core Thermochemical Data
The thermochemical properties of Europium(III) bromide are essential for understanding its

stability, reactivity, and behavior in various chemical processes. The standard state for the

following data is 298.15 K (25 °C) and 1 atm.
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Thermochemical
Property

Symbol Value (Solid State)
Unit Conversion
(kJ/mol)

Enthalpy of Formation ΔH°f
-(186.1 ± 3.0)

kcal/mol[1]
-778.6 ± 12.6 kJ/mol

Standard Entropy S°
(50.7 ± 3.0)

cal/(K·mol)[1]

0.212 ± 0.013

kJ/(K·mol)

Gibbs Free Energy of

Formation
ΔG°f

-(179.3 ± 3.0)

kcal/mol[1]
-750.2 ± 12.6 kJ/mol

Heat Capacity

(estimation)
Cₚ

Data not explicitly

available, but

estimated for

thermodynamic

calculations.

-

Note: Discrepancies in units may be present in various literature sources. The values

presented here are based on the most consistent and detailed experimental work found.[1][2]

Experimental Protocols
The determination of the thermochemical data for Europium(III) bromide has been primarily

achieved through a combination of high-temperature experimental techniques and theoretical

estimations.

Synthesis of Anhydrous Europium(III) Bromide
A crucial prerequisite for accurate thermochemical measurements is the preparation of high-

purity, anhydrous EuBr₃. A common method involves the reaction of Europium(II) bromide

(EuBr₂) with bromine gas at elevated temperatures.[1]

Workflow for EuBr₃ Synthesis:
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Caption: Synthesis pathway for high-purity anhydrous Europium(III) bromide.

Vaporization Behavior and Effusion Studies
The enthalpy and entropy of vaporization are determined by measuring the vapor pressure of

EuBr₃ as a function of temperature. This is often accomplished using Knudsen effusion mass

spectrometry.[1][3]

Experimental Steps:

Sample Preparation: A sample of anhydrous EuBr₃ is placed in a Knudsen cell, which is a

small, thermally stable container with a very small orifice.
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High Vacuum and Heating: The cell is placed in a high-vacuum chamber and heated to a

specific temperature.

Effusion: At elevated temperatures, the EuBr₃ vaporizes, and the gaseous molecules effuse

through the orifice.

Mass Spectrometry: The effusing vapor is then analyzed by a mass spectrometer to identify

the species present and their partial pressures.

Data Analysis: The vapor pressure is measured at various temperatures. The Clausius-

Clapeyron equation is then used to derive the enthalpy of vaporization from the slope of the

ln(P) vs. 1/T plot.

Second and Third Law Methods
The thermochemical data are cross-validated using both the second and third law of

thermodynamics.[1]

Second Law Method: This method relies on the temperature dependence of the equilibrium

constant (in this case, related to the vapor pressure) to determine the enthalpy change of the

reaction (vaporization). The standard entropy change is also derived from this analysis.[1]

Third Law Method: This method combines the experimentally determined equilibrium

constants with calculated or estimated absolute entropies of the reactants and products to

derive the enthalpy change. The consistency between the second and third law values

provides confidence in the accuracy of the data.[1]

The entropy of solid EuBr₃ is often estimated using Latimer's procedure, which includes a

magnetic contribution for the Eu(III) ion.[1]

Interrelation of Thermochemical Properties
The fundamental thermochemical properties of enthalpy, entropy, and Gibbs free energy are

interconnected and provide a complete picture of the thermodynamic stability and reactivity of

Europium(III) bromide.
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Caption: Relationship between thermochemical properties and experimental determination

methods.

This guide provides a foundational understanding of the thermochemical data for Europium(III)

bromide. For more detailed information, consulting the primary research articles is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of Europium(III) Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080099#thermochemical-data-for-europium-iii-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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